Cas no 10184-51-7 (9H-Purin-6-amine,9-methyl-, 1-oxide)
10184-51-7 structure
Product Name:9H-Purin-6-amine,9-methyl-, 1-oxide
CAS No:10184-51-7
MF:C6H5N5O
MW:163.136799573898
CID:181396
PubChem ID:57501111
Update Time:2025-04-19
9H-Purin-6-amine,9-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-methyl-, 1-oxide
- 1-hydroxy-9-methylpurin-6-imine
- 9-methyl-1-oxy-9H-purin-6-ylamine
- 9-Methyladenine 1-oxide
- 9-Methyladenine-1-N-oxide
- AC1L4D8X
- Adenine, 9-methyl-N(1)-oxide-
- Adenine-N1-oxide, 9-methyl
- CCRIS 6906
- CTK4A0311
- NSC527422
- 6-Amino-9H-purine-9-carbaldehyde
- 10184-51-7
- 9-formyladenine
-
- Inchi： 1S/C6H5N5O/c7-5-4-6(9-1-8-5)11(3-12)2-10-4/h1-3H,(H2,7,8,9)
- InChI Key： GSDGBHHIAFRWNU-UHFFFAOYSA-N
- SMILES： O=CN1C=NC2=C(N)N=CN=C12
Computed Properties
- Exact Mass: 165.06521
- Monoisotopic Mass: 165.06506
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.5
- XLogP3: -0.1
Experimental Properties
- Density: 1.71
- Boiling Point: 468.6°Cat760mmHg
- Flash Point: 237.2°C
- Refractive Index: 1.814
- PSA: 77.5
- LogP: 0.56020
9H-Purin-6-amine,9-methyl-, 1-oxide Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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